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Compound of Interest

Compound Name: MRS1334

Cat. No.: B15570059 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
MRS1334 is a potent and highly selective antagonist for the human adenosine A3 receptor

(A3AR), with a Ki value of 2.69 nM for hA3.[1][2][3] It shows significantly lower affinity for rat A1

and A2A receptors (Ki > 100 µM), making it a valuable tool for studying the specific roles of the

human A3AR in various physiological and pathological processes.[2] Due to its hydrophobic

nature, MRS1334 is typically dissolved in an organic solvent, such as dimethyl sulfoxide

(DMSO), to prepare a concentrated stock solution for use in in vitro experiments. This

document provides a detailed protocol for the preparation, storage, and handling of an

MRS1334 stock solution using DMSO.

MRS1334 Properties
A summary of the key chemical and physical properties of MRS1334 is presented below. This

data is essential for accurate stock solution preparation and experimental design.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15570059?utm_src=pdf-interest
https://www.benchchem.com/product/b15570059?utm_src=pdf-body
https://www.medchemexpress.com/mrs1334.html
https://www.rndsystems.com/products/mrs-1334_1385
https://www.bio-techne.com/p/small-molecules-peptides/mrs-1334_1385
https://www.rndsystems.com/products/mrs-1334_1385
https://www.benchchem.com/product/b15570059?utm_src=pdf-body
https://www.benchchem.com/product/b15570059?utm_src=pdf-body
https://www.benchchem.com/product/b15570059?utm_src=pdf-body
https://www.benchchem.com/product/b15570059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₁H₂₆N₂O₆ [1][2]

Molecular Weight 522.55 g/mol [1][4]

CAS Number 192053-05-7 [1][2][5]

Appearance White to off-white solid [1]

Purity ≥98% [2][3]

Solubility in DMSO 52 mg/mL (99.51 mM) [1][4]

Note: The exact molecular weight may vary slightly between batches. For the most accurate

calculations, always refer to the batch-specific molecular weight provided on the product's vial

or Certificate of Analysis.[2][3]

Materials and Equipment
MRS1334 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)[1][6]

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)[1][4]

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Protocol: Preparing a 10 mM Stock
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This protocol describes the preparation of a 10 mM stock solution of MRS1334 in DMSO. The

concentration can be adjusted based on experimental requirements.

4.1. Calculation:

To prepare a 10 mM stock solution, the required mass of MRS1334 must be calculated. The

formula to use is:

Mass (mg) = Desired Concentration (M) x Desired Volume (L) x Molecular Weight ( g/mol ) x

1000

Example for 1 mL of 10 mM (0.01 M) stock:

Mass (mg) = 0.01 mol/L x 0.001 L x 522.55 g/mol x 1000 mg/g = 5.23 mg

A convenient table for preparing common concentrations is provided below.[1][4]

Desired Concentration Mass for 1 mL DMSO

1 mM 0.523 mg

5 mM 2.61 mg

10 mM 5.23 mg

50 mM 26.13 mg

4.2. Step-by-Step Procedure:

Preparation: Work in a clean, designated area. Ensure all equipment is sterile to prevent

contamination.[7] Because DMSO is hygroscopic (absorbs moisture from the air), use a

fresh, unopened bottle of anhydrous DMSO for best results.[1][6]

Weighing: Carefully weigh the calculated amount of MRS1334 powder (e.g., 5.23 mg for 1

mL of 10 mM stock) and transfer it into a sterile microcentrifuge tube or vial.

Solubilization: Add the corresponding volume of DMSO (e.g., 1 mL) to the vial containing the

MRS1334 powder.
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Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.[8]

If dissolution is slow, gentle warming and/or brief sonication may be required.[1][4] Visually

inspect the solution against a light source to ensure no solid particles remain.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile cryogenic vials.[1][9]

Labeling: Clearly label each aliquot with the compound name (MRS1334), concentration (10

mM in DMSO), and the date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the MRS1334 stock solution.

Powder (pre-dissolution): Store the solid compound at -20°C for up to 3 years.[1][4]

DMSO Stock Solution:

Long-term: Store aliquots at -80°C for up to 6 months.[1][4][9]

Short-term: Store at -20°C for up to 1 month.[1][4][9]

Important: Avoid repeated freeze-thaw cycles.[1][9] When needed, remove a single aliquot from

the freezer and allow it to thaw completely at room temperature before opening.

Application: Adenosine A3 Receptor Signaling
MRS1334 acts as an antagonist at the A3 adenosine receptor, which is a G-protein coupled

receptor (GPCR). The A3AR typically couples to the Gαi protein.[10] Activation of the A3AR by

an agonist (like adenosine) leads to the inhibition of adenylyl cyclase, which in turn decreases

intracellular levels of cyclic AMP (cAMP).[11] By blocking the receptor, MRS1334 prevents this

signaling cascade, making it a crucial tool for investigating A3AR-mediated pathways.[12][13]
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Figure 1. Experimental Workflow
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Caption: Workflow for preparing MRS1334 stock solution.
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Figure 2. A3AR Signaling Pathway
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Caption: MRS1334 blocks agonist binding to the A3 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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